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Cat. No.: B190861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-cryptoxanthin (β-cryptoxanthin) is a xanthophyll carotenoid with provitamin A activity that

has garnered significant interest for its potential roles in human health, including its antioxidant

properties and its inverse association with risks of certain chronic diseases. Adipose tissue

serves as a primary storage site for carotenoids, reflecting long-term dietary intake. Accurate

quantification of β-cryptoxanthin in adipose tissue is crucial for understanding its physiological

functions and its potential as a biomarker. This document provides a detailed protocol for the

extraction and quantification of β-cryptoxanthin from adipose tissue, along with relevant

biological context.

Data Presentation
Concentrations of β-cryptoxanthin in human adipose tissue can vary based on dietary habits,

lifestyle, and the specific anatomical location of the fat depot. The following table summarizes

representative quantitative data for β-cryptoxanthin concentrations found in human adipose

tissue.
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Adipose Tissue Site
β-Cryptoxanthin
Concentration (µg/g)

Reference

Abdomen 0.15 ± 0.09 [1][2]

Buttocks 0.12 ± 0.07 [1][2]

Thigh 0.10 ± 0.06 [1][2]

Data are presented as mean ± standard deviation.

Signaling Pathway
Beta-cryptoxanthin has been shown to influence adipogenesis, the process of forming mature

fat cells, by interacting with nuclear receptors. Specifically, β-cryptoxanthin can act as a ligand

for the Retinoic Acid Receptor (RAR), which in turn modulates the expression of key genes

involved in adipocyte differentiation, such as Peroxisome Proliferator-Activated Receptor

gamma (PPARγ).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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